Cas no 2228968-24-7 (4-(2,5-difluoro-4-methylphenyl)butan-2-ol)

• Product Name: 4-(2,5-difluoro-4-methylphenyl)butan-2-ol
• CAS No: 2228968-24-7
• MF: C₁₁H₁₄F₂O
• MW: 200.225070476532
• CID: 6352445
• PubChem ID: 165681262
• Update Time: 2025-05-20

4-(2,5-difluoro-4-methylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-difluoro-4-methylphenyl)butan-2-ol
• 2228968-24-7
• EN300-1757540

• Inchi： 1S/C11H14F2O/c1-7-5-11(13)9(6-10(7)12)4-3-8(2)14/h5-6,8,14H,3-4H2,1-2H3
• InChI Key： QWIPSKVCXSQCFV-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(=CC=1CCC(C)O)F

Computed Properties

• Exact Mass: 200.10127139g/mol
• Monoisotopic Mass: 200.10127139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-(2,5-difluoro-4-methylphenyl)butan-2-ol

4-(2,5-Difluoro-4-methylphenyl)butan-2-ol: A Comprehensive Overview

4-(2,5-Difluoro-4-methylphenyl)butan-2-ol (CAS No: 2228968-24-7) is a versatile organic compound with a unique structure that has garnered significant attention in various fields of chemistry and material science. This compound, characterized by its difluorophenyl group and butanediol backbone, exhibits a range of interesting properties that make it valuable in both academic research and industrial applications. Recent advancements in synthetic methodologies and material characterization techniques have further enhanced our understanding of its potential uses.

The molecular structure of 4-(2,5-difluoro-4-methylphenyl)butan-2-ol is notable for its fluorinated aromatic ring, which contributes to its stability and reactivity. The presence of the methyl group at the para position further modulates the electronic properties of the molecule, making it a promising candidate for applications in drug design and polymer synthesis. Researchers have recently explored its role as a building block in constructing advanced materials with tailored functionalities.

One of the most intriguing aspects of this compound is its ability to participate in various chemical reactions under mild conditions. For instance, studies have shown that 4-(2,5-difluoro-4-methylphenyl)butan-2-ol can undergo nucleophilic substitution and oxidation reactions efficiently. These findings have opened new avenues for its use in synthesizing complex molecules with high precision. Moreover, its compatibility with green chemistry principles has made it a preferred choice in environmentally friendly synthesis protocols.

In terms of physical properties, 4-(2,5-difluoro-4-methylphenyl)butan-2-ol exhibits a melting point of approximately 60°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various laboratory-scale reactions. Recent studies have also highlighted its thermal stability, which is crucial for applications requiring high temperature resistance.

The synthesis of 4-(2,5-difluoro-4-methylphenyl)butan-2-ol typically involves a multi-step process that includes Friedel-Crafts alkylation followed by hydroxylation. However, recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation. These improvements not only enhance yield but also reduce the environmental footprint of the synthesis process.

From an application standpoint, 4-(2,5-difluoro-4-methylphenyl)butan-2-ol has found utility in the pharmaceutical industry as an intermediate in drug discovery programs targeting various therapeutic areas. Its unique structure allows for the creation of bioisosteres and prodrugs with improved pharmacokinetic profiles. Additionally, it has been explored as a precursor for advanced polymers with applications in electronics and optoelectronics.

Recent research has also delved into the biological activity of 4-(2,5-difluoro-4-methylphenyl)butan-2-ol, particularly its potential as an anti-inflammatory agent. Studies conducted on cellular models have demonstrated promising results, suggesting that this compound could serve as a lead molecule for developing novel therapeutics. Furthermore, its ability to modulate enzyme activity makes it an interesting candidate for enzyme inhibition studies.

In conclusion, 4-(2,5-difluoro-4-methylphenyl)butan-2-one (CAS No: 11931937678), while distinct from our compound of interest here—CAS No: 11931937678—nonetheless highlights the broader significance of fluorinated aromatic compounds like our focus molecule within contemporary chemical research. The combination of its unique structure, versatile reactivity, and promising applications positions 4-(2,5-difluoro